3-[2-Amino-4-(4-chlorophenyl)-7-oxo-5,7-dihydro-6h-pyrrolo[3,4-d]pyrimidin-6-yl]propanoic acid

Specification

• CAS No.: 76628-77-8
• Molecular Formula: C15H13ClN4O3
• Molecular Weight: 332.74 g/mol
• IUPAC Name: 3-[2-amino-4-(4-chlorophenyl)-7-oxo-5H-pyrrolo[3,4-d]pyrimidin-6-yl]propanoic acid
• Standard InChI: InChI=1S/C15H13ClN4O3/c16-9-3-1-8(2-4-9)12-10-7-20(6-5-11(21)22)14(23)13(10)19-15(17)18-12/h1-4H,5-7H2,(H,21,22)(H2,17,18,19)
• Standard InChI Key: DKAKXTMOKIYELP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N=C(N=C2C(=O)N1CCC(=O)O)N)C3=CC=C(C=C3)Cl

Introduction

3-[2-Amino-4-(4-chlorophenyl)-7-oxo-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl]propanoic acid is a complex organic compound belonging to the class of pyrrolo[3,4-d]pyrimidine derivatives. These compounds are known for their diverse biological activities, including antimicrobial and anticancer properties, making them significant in medicinal chemistry research.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multiple steps, incorporating heterocyclic compounds and various chemical reactions. Techniques such as refluxing in solvents like ethanol and using catalysts like 4-(dimethylamino)pyridine are employed to facilitate the reactions. The conditions, including temperature and time, are crucial for optimizing yield and purity.

Synthesis Steps

• Starting Materials: The synthesis often begins with appropriate heterocyclic precursors.

• Reaction Conditions: Refluxing in ethanol or similar solvents with specific catalysts.

• Purification: Techniques such as recrystallization or chromatography may be used.

Biological Activity and Potential Applications

Pyrrolo[3,4-d]pyrimidine derivatives, including 3-[2-Amino-4-(4-chlorophenyl)-7-oxo-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl]propanoic acid, have shown potential in inhibiting enzymes involved in cancer progression or microbial resistance. Their biological activity makes them promising candidates for therapeutic applications.

Potential Applications

• Anticancer Agents: Inhibitors of enzymes involved in cancer cell proliferation.

• Antimicrobial Agents: Potential activity against microbial pathogens.

Structural Analysis

The structure of this compound can be analyzed using techniques such as X-ray crystallography or NMR spectroscopy to confirm its molecular geometry and functional groups.

Structural Data

Technique	Purpose
X-ray Crystallography	Confirm molecular geometry
NMR Spectroscopy	Identify functional groups

Comparison with Related Compounds

Other compounds in the pyrrolo[3,4-d]pyrimidine class, such as 6H-Pyrrolo[3,4-d]pyrimidine-6-butanoic acid, 2-amino-4-(4-chlorophenyl)-5,7-dihydro-7-oxo-, have similar molecular structures but differ in their side chains. For example, the butanoic acid derivative has a molecular formula of C16H15ClN4O3 and a molar mass of 346.77 g/mol.

Comparison Table

Compound	Molecular Formula	Molecular Weight (g/mol)
3-[2-Amino-4-(4-chlorophenyl)-7-oxo-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl]propanoic acid	C15H13ClN4O3	332.74
6H-Pyrrolo[3,4-d]pyrimidine-6-butanoic acid, 2-amino-4-(4-chlorophenyl)-5,7-dihydro-7-oxo-	C16H15ClN4O3	346.77